![molecular formula C10H9FN2O B6273682 1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-one CAS No. 2740822-04-0](/img/no-structure.png)
1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-one
Overview
Description
1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-one, also known as 8-fluoro-2-methylimidazole (FMI), is a synthetic compound that has recently gained attention for its potential applications in the field of scientific research. FMI is a small molecule that has been studied for its ability to target and modulate the activity of various proteins and enzymes. It has been shown to have a wide range of effects on biochemical and physiological processes, and has been used in a variety of laboratory experiments.
Scientific Research Applications
FMI has been used in a variety of scientific research applications, such as drug discovery, gene expression studies, and protein-protein interaction studies. It has been used to study the effects of drugs on cells and tissues, as well as to study the structure and function of proteins and enzymes. FMI has also been used to study the effects of environmental toxins on cells and tissues. Additionally, FMI has been used to study the effects of various drugs on the brain and nervous system.
Mechanism of Action
FMI has been shown to act as an allosteric modulator of various proteins and enzymes. It binds to specific sites on the proteins and enzymes, and modulates their activity. The exact mechanism of action is not yet fully understood, but it is thought to involve the stabilization of the active site of the target protein or enzyme. This stabilization allows the protein or enzyme to remain in its active conformation and to perform its intended function.
Biochemical and Physiological Effects
FMI has been shown to have a wide range of effects on biochemical and physiological processes. For example, it has been shown to inhibit the growth of cancer cells, reduce inflammation, and increase the production of certain hormones. Additionally, FMI has been shown to modulate the activity of various enzymes and proteins involved in metabolism, signaling, and cell division.
Advantages and Limitations for Lab Experiments
FMI has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it has been shown to be non-toxic and does not interfere with normal cellular function. However, FMI is not very soluble in water and can be difficult to handle in some experiments. Additionally, it is not always possible to obtain consistent results when using FMI in experiments.
Future Directions
The potential future directions for FMI are numerous. FMI could be used to study the effects of drugs on various diseases, such as cancer, diabetes, and Alzheimer’s disease. Additionally, FMI could be used to study the effects of environmental toxins on cells and tissues. Furthermore, FMI could be used to study the effects of various drugs on the brain and nervous system. Finally, FMI could be used to study the structure and function of proteins and enzymes, and to develop new drugs and therapies.
Synthesis Methods
FMI can be synthesized from a variety of starting materials, such as 2-methylimidazole and 8-fluoropropionic acid. The synthesis involves the condensation of the two starting materials, followed by catalytic hydrogenation. This process can be carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium on carbon. The reaction is carried out at elevated temperatures, typically between 60 and 100°C. The product is then isolated and purified by column chromatography or other methods.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-one' involves the introduction of a fluorine atom at the 8th position of the imidazo[1,2-a]pyridine ring, followed by the addition of a methyl group at the 2nd position. The resulting intermediate is then reacted with ethanoyl chloride to form the final product.", "Starting Materials": [ "2-methylimidazo[1,2-a]pyridine", "8-fluoro-2-nitroimidazo[1,2-a]pyridine", "Sodium hydride", "Methyl iodide", "Triethylamine", "Ethanoyl chloride", "Diethyl ether", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Reduction of 8-fluoro-2-nitroimidazo[1,2-a]pyridine with sodium hydride in methanol to obtain 8-fluoro-2-aminimidazo[1,2-a]pyridine", "Step 2: Methylation of 2-methylimidazo[1,2-a]pyridine with methyl iodide and triethylamine in chloroform to obtain 2-methyl-8-fluoro-2-aminimidazo[1,2-a]pyridine", "Step 3: Coupling of the two intermediates obtained in steps 1 and 2 in diethyl ether to obtain 1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-amine", "Step 4: Acylation of the intermediate obtained in step 3 with ethanoyl chloride in chloroform to obtain the final product, 1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-one" ] } | |
CAS RN |
2740822-04-0 |
Product Name |
1-{8-fluoro-2-methylimidazo[1,2-a]pyridin-6-yl}ethan-1-one |
Molecular Formula |
C10H9FN2O |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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